Cas no 61889-26-7 (3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine)
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine is a heterocyclic compound featuring a fused isothiazole-pyridine core with bromine and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position offers a versatile site for further functionalization via cross-coupling or nucleophilic substitution reactions. The methyl groups enhance steric and electronic properties, influencing selectivity in downstream applications. Its rigid, aromatic framework contributes to stability, while the heteroatom-rich system enables diverse interactions in molecular design. Suitable for use in medicinal chemistry and materials science, this compound is particularly useful for constructing complex nitrogen-containing scaffolds.
61889-26-7 structure
Product Name:3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine
CAS No:61889-26-7
MF:C8H7BrN2S
MW:243.123579263687
MDL:MFCD00854729
CID:501022
Update Time:2026-04-29
3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
- 3-bromo-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine
- 3-Bromo-4,6-dimethyl-isothiazolo[5,4-b]pyridine
- Isothiazolo[5,4-b]pyridine,3-bromo-4,6-dimethyl-
- 3-bromo-4,6-dimethylisothiazolo[5,4-b]pyridine(SALTDATA: FREE)
- 3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine
-
- MDL: MFCD00854729
- Inchi: InChI=1S/C8H7BrN2S/c1-4-3-5(2)10-8-6(4)7(9)11-12-8/h3H,1-2H3
- InChI Key: GQVKRDRDFJTFEZ-UHFFFAOYSA-N
- SMILES: CC1=CC(=NC2=C1C(=NS2)Br)C
Computed Properties
- Exact Mass: 241.95100
- Monoisotopic Mass: 241.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
Experimental Properties
- Density: 1.64
- Boiling Point: 244.2°C at 760 mmHg
- Flash Point: 101.5°C
- Refractive Index: 1.679
- PSA: 54.02000
- LogP: 3.07060
3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B800970-50mg |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B800970-100mg |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B800970-500mg |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 500mg |
$ 135.00 | 2022-06-06 | ||
| Chemenu | CM275491-1g |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM275491-5g |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1258255-5g |
3-BROMO-4,6-DIMETHYL-ISOTHIAZOLO[5,4-B]PYRIDINE |
61889-26-7 | 95% | 5g |
$315 | 2024-06-06 | |
| abcr | AB267654-1 g |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB267654-5 g |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine |
61889-26-7 | 5 g |
€381.90 | 2023-07-20 | ||
| abcr | AB267654-1g |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine; . |
61889-26-7 | 1g |
€137.20 | 2025-04-17 | ||
| abcr | AB267654-5g |
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine; . |
61889-26-7 | 5g |
€381.90 | 2025-04-17 |
3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
61889-26-7 (3-Bromo-4,6-dimethylisothiazolo5,4-bpyridine) Related Products
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